Cas no 62157-64-6 (methyl 3-(5-methylthiophen-2-yl)prop-2-enoate)

methyl 3-(5-methylthiophen-2-yl)prop-2-enoate structure
62157-64-6 structure
Product Name:methyl 3-(5-methylthiophen-2-yl)prop-2-enoate
CAS No:62157-64-6
MF:C9H10O2S
MW:182.239501476288
CID:456062
PubChem ID:53641427
Update Time:2025-04-19

methyl 3-(5-methylthiophen-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(5-methyl-2-thienyl)-, methyl ester, (E)-
    • methyl 3-(5-methylthiophen-2-yl)prop-2-enoate
    • METHYL (2E)-3-(5-METHYLTHIOPHEN-2-YL)PROP-2-ENOATE
    • Methyl3-(5-methylthiophen-2-yl)prop-2-enoate
    • SCHEMBL7214283
    • methyl (E)-3-(5-methylthiophen-2-yl)prop-2-enoate
    • EN300-153197
    • 62157-64-6
    • EN300-364954
    • Inchi： 1S/C9H10O2S/c1-7-3-4-8(12-7)5-6-9(10)11-2/h3-6H,1-2H3/b6-5+
    • InChI Key： AGHMAGMLPVKZMA-AATRIKPKSA-N
    • SMILES： S1C(C)=CC=C1/C=C/C(=O)OC

Computed Properties

  • Exact Mass: 182.0402
  • Monoisotopic Mass: 182.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3

methyl 3-(5-methylthiophen-2-yl)prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-153197-1.0g
methyl 3-(5-methylthiophen-2-yl)prop-2-enoate
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Enamine
EN300-364954-0.25g
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Enamine
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Enamine
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Enamine
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methyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate
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Enamine
EN300-364954-5.0g
methyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate
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Enamine
EN300-364954-10.0g
methyl (2E)-3-(5-methylthiophen-2-yl)prop-2-enoate
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A2B Chem LLC
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